molecular formula C26H44NNaO6S B192417 Taurodeoxycholic acid sodium salt CAS No. 1180-95-6

Taurodeoxycholic acid sodium salt

Cat. No. B192417
CAS RN: 1180-95-6
M. Wt: 521.7 g/mol
InChI Key: YXHRQQJFKOHLAP-FONCZFQMSA-M
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Description

Taurodeoxycholic acid is a bile acid, specifically a conjugate of deoxycholic acid with taurine. It is a closely related isomer of taurochenodeoxycholic acid and tauroursodeoxycholic acid, sharing the same molecular formula and molecular weight . This compound plays a significant role in the emulsification of lipids, aiding in the digestion and absorption of dietary fats.

Scientific Research Applications

Taurodeoxycholic acid has a wide range of applications in scientific research:

Mechanism of Action

Taurodeoxycholic acid exerts its effects through several mechanisms:

Similar Compounds:

  • Taurochenodeoxycholic Acid
  • Tauroursodeoxycholic Acid
  • Taurocholic Acid

Comparison: Taurodeoxycholic acid is unique due to its specific conjugation with taurine and its distinct molecular structure. While taurochenodeoxycholic acid and tauroursodeoxycholic acid share the same molecular formula and weight, they differ in their hydroxyl group positions and biological activities. Taurocholic acid, on the other hand, has a different bile acid conjugate and exhibits different physiological functions .

Safety and Hazards

According to the safety data sheet, it is advised to avoid contact with skin, eyes, and clothing, avoid dust formation, keep away from heat and sources of ignition, do not ingest, and do not breathe dust .

Future Directions

In recent years, TUDCA has shown important anti-apoptotic and neuroprotective activities, suggesting their possible therapeutic use as disease-modifiers in neurodegenerative diseases . It stands as a promising treatment for neurodegenerative diseases .

Biochemical Analysis

Biochemical Properties

Taurodeoxycholic acid sodium salt plays a significant role in biochemical reactions. It is useful for the solubilization of lipids and membrane-bound proteins . It interacts with various biomolecules, including enzymes and proteins, and these interactions are crucial for its function . For instance, it has been demonstrated to stimulate chloride ion secretion through calcium-activated chloride ion channels and cystic fibrosis transmembrane conductance regulator (CFTR) in Calu-3 airway epithelial cell monolayers .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It influences cell function by regulating and inhibiting the apoptotic cascade, reducing oxidative stress, protecting the mitochondria, producing an anti-neuroinflammatory action, and acting as a chemical chaperone to maintain the stability and correct folding of proteins . It also has the potential to resolve endoplasmic reticulum (ER) stress in intestinal epithelial cells .

Molecular Mechanism

The molecular mechanism of action of this compound involves modulation of endoplasmic reticulum (ER) stress and mitochondrial dysfunction pathways . It exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. It has shown important anti-apoptotic and neuroprotective activities in animal models of Alzheimer’s disease, Parkinson’s disease, Huntington’s diseases, amyotrophic lateral sclerosis (ALS), and cerebral ischemia

Preparation Methods

Synthetic Routes and Reaction Conditions: Taurodeoxycholic acid can be synthesized through the conjugation of deoxycholic acid with taurine. The reaction typically involves the activation of the carboxyl group of deoxycholic acid, followed by its reaction with taurine under controlled conditions to form the amide bond.

Industrial Production Methods: Industrial production of taurodeoxycholic acid often involves microbial fermentation processes. Engineered strains of Escherichia coli can be used to produce taurodeoxycholic acid through optimized fermentation conditions. This method is environmentally friendly and allows for large-scale production .

Types of Reactions:

    Oxidation: Taurodeoxycholic acid can undergo oxidation reactions, particularly at the hydroxyl groups.

    Reduction: Reduction reactions can occur, especially at the carbonyl group.

    Substitution: Substitution reactions can take place at various positions on the steroid nucleus.

Common Reagents and Conditions:

    Oxidizing Agents: Potassium permanganate, chromium trioxide.

    Reducing Agents: Sodium borohydride, lithium aluminum hydride.

    Substitution Reagents: Halogens, nucleophiles.

Major Products:

    Oxidation Products: Oxidized derivatives with altered hydroxyl groups.

    Reduction Products: Reduced derivatives with modified carbonyl groups.

    Substitution Products: Substituted derivatives with different functional groups.

properties

{ "Design of the Synthesis Pathway": "The synthesis of Taurodeoxycholic acid sodium salt can be achieved through a multi-step reaction process starting from cholic acid.", "Starting Materials": [ "Cholic acid", "Taurine", "Sodium hydroxide", "Sodium chloride", "Methanol", "Ethanol", "Acetone", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium sulfate", "Water" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group of cholic acid by reacting it with methanol and hydrochloric acid to form methyl cholate.", "Step 2: Reduction of the 7-keto group of methyl cholate to form 7α-hydroxymethyl cholate using sodium borohydride as a reducing agent.", "Step 3: Amidation of the 7α-hydroxymethyl cholate with taurine in the presence of sodium bicarbonate to form taurocholic acid.", "Step 4: Dehydration of taurocholic acid to form taurodeoxycholic acid using acetone as a dehydrating agent.", "Step 5: Neutralization of taurodeoxycholic acid with sodium hydroxide to form Taurodeoxycholic acid sodium salt.", "Step 6: Purification of the final product by recrystallization using a mixture of ethanol and diethyl ether as a solvent, followed by drying with sodium sulfate." ] }

CAS RN

1180-95-6

Molecular Formula

C26H44NNaO6S

Molecular Weight

521.7 g/mol

IUPAC Name

sodium;2-[4-[(10S,13R)-3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoylamino]ethanesulfonate

InChI

InChI=1S/C26H45NO6S.Na/c1-16(4-9-24(30)27-12-13-34(31,32)33)20-7-8-21-19-6-5-17-14-18(28)10-11-25(17,2)22(19)15-23(29)26(20,21)3;/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1/t16?,17?,18?,19?,20?,21?,22?,23?,25-,26+;/m0./s1

InChI Key

YXHRQQJFKOHLAP-FONCZFQMSA-M

Isomeric SMILES

CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2[C@@]1(C(CC3C2CCC4[C@@]3(CCC(C4)O)C)O)C.[Na+]

SMILES

CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+]

Canonical SMILES

CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+]

melting_point

204 - 208 °C

Other CAS RN

1180-95-6

physical_description

Solid

Pictograms

Irritant

solubility

41 mg/mL

synonyms

Acid, Taurodeoxycholic
Deoxycholate, Taurine
Deoxycholyltaurine
Sodium Taurodeoxycholate
Taurine Deoxycholate
Taurodeoxycholate
Taurodeoxycholate, Sodium
Taurodeoxycholic Acid

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: Can Taurodeoxycholic acid sodium salt be used to modify graphene nanosheets for electrochemical applications?

A2: Yes, research demonstrates that this compound can functionalize graphene nanosheets. The "facial amphiphilic" structure of this compound enhances the dispersibility of the resulting composite (G-bile salts) in water. These G-bile salts can then be decorated with palladium nanoparticles to create effective electrochemical catalysts for reactions like formic acid oxidation. []

Q2: How can micellar electrokinetic capillary chromatography (MECC) be used to analyze this compound in complex mixtures?

A4: MECC proves to be a valuable technique for separating and quantifying this compound in mixtures containing other bile salts, like silymarin. By utilizing a specific buffer solution containing disodium tetraborate, this compound, and β-cyclodextrin, researchers achieved efficient separation. This method allows for accurate analysis of this compound in pharmaceutical preparations and herbal extracts. []

Q3: What is the impact of intestinal Hypoxia-inducible factor 1-alpha (HIF-1α) on bile acid profiles, including this compound, during cholestasis-induced liver injury?

A5: Research utilizing mice models with intestinal epithelial cell-specific deletion of Hif1a (Hif1aVKO) revealed a connection between intestinal HIF-1α signaling and bile acid metabolism during cholestasis. Compared to control mice, Hif1aVKO mice exhibited altered bile acid profiles in the liver, notably higher levels of this compound. These findings highlight the role of intestinal HIF-1α in regulating hepatic energy metabolism and bile acid composition during cholestasis. []

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